Cas no 2002529-62-4 (methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate
• CAS No: 2002529-62-4
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6567568
• PubChem ID: 165508186
• Update Time: 2025-05-20

methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate
• EN300-1285898
• 2002529-62-4

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)4-5(8)6-2-3-9-12-6/h2-3,5H,4,8H2,1H3/t5-/m1/s1
• InChI Key： ZPBNKAKBGGRHNV-RXMQYKEDSA-N
• SMILES： S1C(=CC=N1)[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate

Methyl (3R)-3-Amino-3-(1,2-Thiazol-5-Yl)Propanoate: A Comprehensive Overview

Methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate, identified by the CAS number 2002529-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a methyl ester group attached to an amino acid derivative, with a thiazole ring fused to the central carbon atom. This configuration imparts unique chemical properties that make it a valuable subject for research.

The thiazole ring in the structure of methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate plays a critical role in its reactivity and biological activity. Thiazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities. Recent studies have explored the potential of this compound as a lead molecule for developing novel therapeutic agents. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

The stereochemistry of the compound is another key aspect of its properties. The (3R) configuration refers to the spatial arrangement of the substituents around the central carbon atom. This stereochemistry is crucial for determining the compound's biological activity, as it can influence how the molecule interacts with target proteins or enzymes. Recent advancements in chiral synthesis techniques have enabled more efficient production of this enantiomerically pure compound, facilitating further research into its pharmacokinetics and bioavailability.

In terms of synthesis, methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of an appropriate thiol with an aldehyde or ketone derivative under acidic conditions to form the thiazole ring. Subsequent steps may include esterification or amidation to introduce the methyl ester group and amino functionality. The development of more efficient and scalable synthetic pathways remains an active area of research to meet increasing demand for this compound in preclinical studies.

Recent studies have also focused on understanding the biodegradation and environmental impact of methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate. As concerns about chemical pollution grow, researchers are exploring ways to design compounds that are both effective and environmentally friendly. Preliminary data suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further investigation is needed to assess its long-term ecological effects.

In conclusion, methyl (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoate is a versatile compound with promising applications in drug discovery and development. Its unique structure, stereochemistry, and potential pharmacological properties make it a valuable subject for ongoing research. As new findings emerge from studies on its synthesis, biological activity, and environmental impact, this compound continues to be a focal point in both academic and industrial settings.